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Compound of Interest

3-Bromomethylpyridine
Compound Name:
hydrobromide

Cat. No. B1337984

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety profile of chemical reagents is paramount. This guide provides a comprehensive
overview of the safety data for 3-Bromomethylpyridine hydrobromide (CAS No: 4916-55-6),
a crucial building block in pharmaceutical synthesis. The following sections detail its hazards,
handling procedures, and emergency responses, presented in a format designed for clarity and

rapid reference.

Chemical Identification and Physical Properties

3-Bromomethylpyridine hydrobromide is a solid, off-white to white crystalline powder.[1] Key
physical and chemical properties are summarized in the table below, providing essential data
for handling and storage.
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Property Value References
Molecular Formula C6H7Br2N [2][3]
Molecular Weight 252.93 g/mol [2][3]
Appearance Solid [4]

Melting Point 150 - 155 °C (302 - 311 °F) [4][5]

Boiling Point No information available [4]

Flash Point No information available [4]

Autoignition Temperature

No information available

[4]

Hazard Identification and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). It is

crucial to understand these classifications to ensure safe handling.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye

damage

Specific target organ toxicity

(single exposure)

Category 3

May cause respiratory irritation

The GHS pictograms associated with these hazards are:

e Corrosion: For skin corrosion and serious eye damage.[2]
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» Exclamation Mark: For acute toxicity and skin/respiratory irritation.
o Health Hazard: May be applicable depending on the specific target organ effects.

The signal word for this chemical is "Danger”.[2][6]

GHS Hazard Classification Signal Word

H302: Harmful if swallowed H312: Harmful in contact with skin

i pi evere skin b
\ \ P,‘Cy@ms
> 4
2

Danger

Click to download full resolution via product page

Caption: GHS Hazard Classification for 3-Bromomethylpyridine Hydrobromide.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure
laboratory safety.

Handling:
e Use only under a chemical fume hood.[4]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[4]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]
» Do not get in eyes, on skin, or on clothing.[4]

e Wash hands thoroughly after handling.[4]
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+ Do not eat, drink, or smoke when using this product.[4]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Store in a "Corrosives area".[4]

Store locked up.[4]

Incompatible with strong oxidizing agents.[4]

Personal Protective Equipment (PPE)

A systematic approach to PPE selection is essential. The following diagram outlines the
recommended PPE for handling this compound.

Personal Protective Equipment (PPE)

Respiratory Protection:
- NIOSH/MSHA approved respirator
(if exposure limits are exceeded)

Skin Protection:
- Chemical-resistant Gloves
- Lab Coat

Handling 3-Bromomethylpyridine

Hydrobromide _
Eye/Face Protection:

- Safety Goggles
- Face Shield

Engineering Controls:
- Chemical Fume Hood

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment (PPE) Workflow.

First-Aid Measures

In case of exposure, immediate and appropriate first aid is crucial. The following table and

diagram outline the necessary steps.

Exposure Route

First-Aid Procedure

Inhalation

Move victim to fresh air and keep atrestin a
position comfortable for breathing. Immediately
call a POISON CENTER or doctor/physician. If
breathing is difficult, give oxygen.[4]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15
minutes. Immediately call a POISON CENTER
or doctor/physician. Wash contaminated clothing

before reuse.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.
Immediately call a POISON CENTER or
doctor/physician.[4]

Ingestion

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or
doctor/physician.[4]
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First-Aid Decision Tree
PO e O
Inhaled Skin Contact \Eye Contact Ingested
T Skin Contact: Eye Contact: Ingestion:
- VR (@) fresh i - Remove contaminated clothing - Rinse with water (15 min) - Rinse mouth
- @ o Tl [l - Rinse with water (15 min) - Remove contact lenses - DO NOT induce vomiting
P - Call for medical help - Call for medical help - Call for medical help

Click to download full resolution via product page
Caption: First-Aid Procedures for Exposure.
Fire-Fighting and Accidental Release Measures
Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[4]

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4]

Accidental Release:
o Ensure adequate ventilation and evacuate personnel to safe areas.[4]
o Use personal protective equipment.[4]

e Avoid dust formation.[4]
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e Sweep up and shovel into suitable containers for disposal.[4]

e Do not let the product enter drains.[3]

Toxicological and Ecological Information
Toxicological Information:

o Causes severe skin burns and eye damage.[4]

» Harmful if swallowed, in contact with skin, or if inhaled.[4]

 Ingestion can cause severe swelling and damage to the delicate tissue and danger of
perforation.[4]

» No information is available on carcinogenicity, mutagenicity, or reproductive toxicity.[4]
Ecological Information:

» No specific data is available. It is advised to prevent the substance from entering the
environment.[4]

Disposal Considerations

Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, and national regulations.[4]

This technical guide is intended to provide essential safety information for trained
professionals. Always refer to the most current and complete Safety Data Sheet (SDS) from
your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 3-
Bromomethylpyridine Hydrobromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337984#3-bromomethylpyridine-hydrobromide-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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